2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol

• Molecular Formula: C10H14BrNO2
• Molecular Weight: 260.13 g/mol
• IUPAC Name: 2-bromo-6-[(2-methoxyethylamino)methyl]phenol
• InChI: InChI=1S/C10H14BrNO2/c1-14-6-5-12-7-8-3-2-4-9(11)10(8)13/h2-4,12-13H,5-7H2,1H3
• InChI Key: XKLAKUUUTKEPJH-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=C(C(=CC=C1)Br)O

Description

2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol is a brominated phenolic compound featuring a 2-methoxyethylamino-methyl substituent at the 6-position of the phenol ring. This structure combines a phenolic hydroxyl group, a bromine atom (electron-withdrawing group), and a flexible 2-methoxyethylamino side chain, which may influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol typically involves the bromination of a suitable phenol derivative followed by the introduction of the methoxyethylamino group. One common method involves the use of bromine or a brominating agent to introduce the bromine atom at the 2-position of the phenol ring. This is followed by a Mannich reaction, where formaldehyde and 2-methoxyethylamine are used to introduce the methoxyethylamino group at the 6-position .

Industrial Production Methods

While specific industrial production methods for 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity. Industrial production may also involve continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group on the phenol ring can be oxidized to form quinones.

Reduction: The bromine atom can be reduced to form the corresponding phenol derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles like ammonia (NH3) or thiols (RSH) in the presence of a base can facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized phenol derivatives.

Reduction: De-brominated phenol derivatives.

Substitution: Amino or thiol-substituted phenol derivatives.

Scientific Research Applications

2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The bromine atom and the methoxyethylamino group play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and receptors, leading to various biochemical effects. The exact molecular targets and pathways may vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Compounds with bulkier substituents (e.g., 4-ethoxyphenylamino in ) exhibit higher molar masses and may show reduced volatility.

Reactivity and Functional Group Interactions

• Schiff Base Formation: and highlight that bromophenols with aldehyde or iminomethyl groups readily form Schiff bases or metal complexes. The target compound’s amino-methyl group could similarly participate in condensation reactions or coordinate with metal ions, though its primary amine group may exhibit different reactivity compared to imino derivatives .

Physicochemical Properties

• Acidity: The phenolic -OH group (pKa ~10) is influenced by electron-withdrawing bromine and electron-donating methoxyethylamino groups. Compared to 2-Bromo-6-methoxyphenol (), the amino group may slightly reduce acidity due to resonance stabilization of the phenoxide ion.
• Thermal Stability: Torrefaction studies () indicate that methoxyphenols decompose at elevated temperatures, releasing volatile compounds. The target compound’s stability under thermal conditions may depend on the robustness of its amino-methyl side chain .

Biological Activity

2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer research. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The chemical structure of 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Br}\text{N}\text{O}_{2}$$

This compound features a bromine atom at the 2-position and a methoxyethylamino group at the 6-position of the phenolic ring, which may influence its biological properties.

Biological Activity Overview

Recent studies have explored the biological activity of various derivatives related to 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol, focusing on antimicrobial and anticancer effects.

Antimicrobial Activity

Research has shown that certain derivatives exhibit significant antimicrobial properties. For example, derivatives with similar structures have demonstrated potent inhibitory activity against various bacterial strains.

Compound	Microbial Strain	MIC (µg/mL)	MBC (µg/mL)
Compound A	S. aureus	0.5	1
Compound B	E. coli	1	1
Compound C	MRSA	0.5	1

In particular, compounds targeting the FtsZ protein have shown promise in inhibiting bacterial cell division, with low MIC values indicating high efficacy against resistant strains such as MRSA .

Anticancer Activity

The anticancer potential of related compounds has also been investigated. For instance, isoquinoline alkaloids derived from similar phenolic structures have shown significant cytotoxicity against various cancer cell lines.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Isoquinoline A	MGC-803	5.1	Topoisomerase I inhibition
Isoquinoline B	HGC-27	7.6	Induction of apoptosis and cell cycle arrest

These findings suggest that modifications in the phenolic structure can enhance anticancer activity through mechanisms such as apoptosis induction and cell cycle disruption .

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of a series of phenolic compounds, including derivatives of 2-Bromo-6-{[(2-methoxyethyl)amino]methyl}phenol. The results indicated that specific substitutions significantly enhanced activity against Gram-positive bacteria, with MIC values ranging from 0.5 to 4 µg/mL for S. aureus and E. coli strains .

Case Study 2: Anticancer Potential

Another investigation focused on the anticancer effects of phenolic compounds on human gastric cancer cells. The study found that certain derivatives exhibited IC50 values in the low micromolar range, effectively inhibiting cell proliferation and inducing apoptosis through modulation of key signaling pathways .